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Compound of Interest

Compound Name: 1-Triacontanol

Cat. No.: B3423078

Introduction

1-Triacontanol (TRIA) is a naturally occurring, long-chain saturated primary alcohol found in
the epicuticular waxes of plants.[1][2][3] It functions as a potent plant growth regulator that can
significantly enhance various metabolic and physiological processes.[4][5] When applied
exogenously at low concentrations, 1-Triacontanol has been shown to improve seed
germination, promote seedling vigor, enhance photosynthesis, and increase overall crop yields,
particularly under stressful environmental conditions.[3][4][6] These application notes provide
researchers and scientists with a summary of its effects, relevant quantitative data, and
detailed protocols for its use as a seed treatment.

Mechanism of Action

1-Triacontanol influences a wide array of physiological processes that collectively contribute to
improved plant growth and development.[7] Upon absorption by the plant, it can enhance the
activity of key enzymes such as polyphenol oxidase and Ribulose-1,5-bisphosphate
carboxylase/oxygenase (RuBisCO).[1][8] This enzymatic stimulation, coupled with an increase
in chlorophyll content, leads to higher rates of photosynthesis and carbon dioxide fixation.[3][4]

[5]

Furthermore, 1-Triacontanol improves cell membrane permeability, which facilitates the uptake
and transport of water and essential minerals.[2][6] The compound is also involved in
modulating plant hormonal signaling and stress responses, potentially through a second

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b3423078?utm_src=pdf-interest
https://www.benchchem.com/product/b3423078?utm_src=pdf-body
https://www.guidechem.com/question/what-is-the-magical-effect-of--id145087.html
https://www.plantgrowthhormones.com/info/how-to-use-triacontanol-21426159.html
https://wellyoutech.com/application-of-triacontanol-in-agriculture-unlocking-the-secret-to-plant-growth/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196594/
https://en.wikipedia.org/wiki/1-Triacontanol
https://www.benchchem.com/product/b3423078?utm_src=pdf-body
https://wellyoutech.com/application-of-triacontanol-in-agriculture-unlocking-the-secret-to-plant-growth/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196594/
https://www.vernado.co.nz/blog/benefits-of-triacontanol
https://www.benchchem.com/product/b3423078?utm_src=pdf-body
https://www.plantgrowthhormones.com/info/the-role-and-dosage-of-triacontanol-78949428.html
https://www.guidechem.com/question/what-is-the-magical-effect-of--id145087.html
https://www.guidechem.com/question/what-is-1-triacontanol-and-how-id145479.html
https://wellyoutech.com/application-of-triacontanol-in-agriculture-unlocking-the-secret-to-plant-growth/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196594/
https://en.wikipedia.org/wiki/1-Triacontanol
https://www.benchchem.com/product/b3423078?utm_src=pdf-body
https://www.plantgrowthhormones.com/info/how-to-use-triacontanol-21426159.html
https://www.vernado.co.nz/blog/benefits-of-triacontanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

messenger identified as 9-B-l (+)-adenosine.[4] This regulation helps plants mitigate the
adverse effects of abiotic stresses like drought and salinity.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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